Cas no 147780-38-9 ((1R,3S)-3-aminocyclopentylmethanol hydrochloride)

• Product Name: (1R,3S)-3-aminocyclopentylmethanol hydrochloride
• CAS No: 147780-38-9
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD20924581
• CID: 3774500
• PubChem ID: 122236294
• Update Time: 2025-05-19

(1R,3S)-3-aminocyclopentylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 3-amino-, hydrochloride, (1R-cis)-
• ((1R,3S)-3-aMinocyclopentyl)Methanol hydrochloride
• (1R-cis)-3-Aminocyclopentyl)methanol hydrochloride
• (1R,3S)-3-aminocyclopentylmethanol hydrochloride
• EN300-233947
• [(1R,3S)-3-Aminocyclopentyl]methanol hydrochloride
• 974-486-6
• Rel-((1R,3S)-3-aminocyclopentyl)methanol hydrochloride
• starbld0036329
• 147780-38-9
• 688810-06-2

• MDL： MFCD20924581
• Inchi： 1S/C6H13NO.ClH/c7-6-2-1-5(3-6)4-8;/h5-6,8H,1-4,7H2;1H/t5-,6+;/m1./s1
• InChI Key： QXSRCFAPVVTLBT-IBTYICNHSA-N
• SMILES： [H]Cl.C([C@@H]1CC[C@H](N)C1)O

Computed Properties

• Exact Mass: 151.0763918Da
• Monoisotopic Mass: 151.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on (1R,3S)-3-aminocyclopentylmethanol hydrochloride

(1R,3S)-3-Aminocyclopentylmethanol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 147780-38-9, known as (1R,3S)-3-aminocyclopentylmethanol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development. The molecule consists of a cyclopentane ring with an amino group at position 3 and a hydroxymethyl group at position 1, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the potential of (1R,3S)-3-aminocyclopentylmethanol hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents. The stereochemistry of the molecule plays a crucial role in determining its pharmacokinetic properties, making it an ideal candidate for enantioselective synthesis.

In terms of synthesis, the compound can be prepared through a variety of methods, including asymmetric catalysis and enzymatic resolution. These methods have been optimized to improve yield and enantiomeric excess, ensuring high-quality production for both research and industrial applications. The use of green chemistry principles in these synthetic pathways has also been a focus of recent investigations, aligning with global efforts to reduce environmental impact.

The pharmacological properties of (1R,3S)-3-aminocyclopentylmethanol hydrochloride have been extensively studied. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. This has led to its consideration as a potential therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound has shown promise in enhancing the efficacy of existing drugs through targeted delivery systems.

From an industrial perspective, the compound has found applications in the synthesis of advanced materials and sensors. Its chiral properties make it an attractive candidate for use in asymmetric catalysis and chiral recognition technologies. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its role in the development of novel drug delivery systems.

In conclusion, (1R,3S)-3-aminocyclopentylmethanol hydrochloride is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and pharmacological applications, positions it as a key player in future research and development efforts.